2-[(1,3-Dimethyl-1H-pyrazol-5-yl)amino]benzoic acid

• IUPAC Name: 2-[(2,5-dimethylpyrazol-3-yl)amino]benzoic acid
• InChI: InChI=1S/C12H13N3O2/c1-8-7-11(15(2)14-8)13-10-6-4-3-5-9(10)12(16)17/h3-7,13H,1-2H3,(H,16,17)
• InChI Key: YCWUYQQRIHWNLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC2=CC=CC=C2C(=O)O)C
• Molecular Formula: C12H13N3O2
• DSSTOX Substance ID: DTXSID80346857
• Molecular Weight: 231.25 g/mol
• CAS RN: 34798-68-0

Description

“2-[(1,3-Dimethyl-1H-pyrazol-5-yl)amino]benzoic acid” is a compound that contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The compound also contains a benzoic acid group, which is a carboxylic acid consisting of a benzene ring.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles can be prepared by condensation of 1,3-diketones with hydrazine. For example, a mixture of (3,5-dimethyl-1H-pyrazol-1-yl)methanol and 4-aminobenzoic acid in acetonitrile was stirred at room temperature for several days to synthesize a related compound.

Molecular Structure Analysis

The molecular structure of “2-[(1,3-Dimethyl-1H-pyrazol-5-yl)amino]benzoic acid” can be inferred from its IUPAC name and the structures of its components. The compound contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The pyrazole ring is substituted with a methyl group at the 1 and 3 positions, and an amino group linked to a benzoic acid group at the 5 position.

Chemical Reactions Analysis

Pyrazole compounds are known to undergo various chemical reactions. For instance, they can react with potassium borohydride to form a class of ligands known as scorpionates. Additionally, they can undergo N-azolylsulfonation reactions.

Future Directions

The future directions for “2-[(1,3-Dimethyl-1H-pyrazol-5-yl)amino]benzoic acid” and related compounds could involve further exploration of their pharmacological effects and potential applications in drug development. Given the broad range of biological activities exhibited by pyrazole derivatives, they could be potential pharmacophores for the preparation of safe and effective drugs.

Synthesis routes and methods I

Procedure details

To a solution of 4.84 grams of potassium carbonate in 18 ml. of water were added in succession 8.0 grams of o-iodobenzoic acid, 3.88 grams of 5-amino-1,3-dimethyl pyrazole and 0.8 gram of the copper catalyst. The mixture was stirred at reflux for 5 hours. There was then added an additional 50 milliliters of water, the mixture being refluxed an additional 30 minutes and then filtered through diatomaceous earth. The filtrate was digested with decolorizing carbon, heated to reflux and filtered. The filtrate was cooled and acidified with 3N aqueous hydrochloric acid to produce N-(1,3-dimethyl-5-pyrazolyl)anthanilic acid, mp 175°-189° C., recrystallized from ethanol to give needles, mp 204°-206° C.

Synthesis routes and methods II

Procedure details

A mixture of 2-iodobenzoic acid (14.9 g, 0.06 mol), 5-amino-1,3-dimethylpyrazole (6.7 g, 0.06 mol), DMF (125 ml), Cu(OAc)2 (0,4 g) and K2CO3 (8.28 g, 0.06 mol) was refluxed overnight. The reaction mixture was poured into ice-water (500 ml) and then was acidified with acetic acid to a pH of about 5. The solid which formed was collected by filtration, washed with water (100 ml) and dried. The solid was dissolved in hot CHCl3 (300 ml), filtered, dried over MgSO4 and evaporated to about 20 ml. Hexane (50 ml) was added and then the product was collected by filtration, washed with hexane (30 ml) and dried to afford 6.2 g of N-(1,3-dimethyl-pyrazol-5-yl)anthranilic acid, m.p. 210-211° C.